Cas no 905432-98-6 (5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 905432-98-6
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 5426728
• Update Time: 2025-07-20

5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-phenyl-1,3-oxazole-4-carbonitrile
• 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H20N4O3/c1-28-18-9-7-17(8-10-18)21(27)25-11-13-26(14-12-25)22-19(15-23)24-20(29-22)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key： GQDZVLACUSLKAM-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(OC)C=C3)CC2)=C(C#N)N=C1C1=CC=CC=C1

Additional information on 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile (CAS No. 905432-98-6)

5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile, with the CAS number 905432-98-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a piperazine ring, a phenyl group, and a methoxybenzoyl moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The structure of 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile is particularly noteworthy. The piperazine ring provides flexibility and can form hydrogen bonds with biological targets, enhancing the compound's binding affinity. The phenyl group adds hydrophobicity, which can influence the compound's solubility and membrane permeability. The methoxybenzoyl moiety introduces additional functional groups that can participate in various interactions with proteins and enzymes. Together, these features make the compound a versatile scaffold for drug design.

In recent years, extensive research has been conducted to explore the biological activities of 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile significantly inhibited the growth of human breast cancer cells (MCF7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest. These findings suggest that the compound may have potential as an anticancer agent.

Beyond its antiproliferative properties, 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile has also been investigated for its anti-inflammatory effects. Research published in the European Journal of Pharmacology reported that the compound effectively reduced inflammation in both in vitro and in vivo models. Specifically, it was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-4-(4-methoxybenzoyl)piperazin-1-y l2 -phenyl -1 ,3 -oxazole -4 -carbonitrile have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Additionally, it has shown low toxicity in preclinical studies, suggesting that it may be safe for human use.

To further understand the mechanism of action of 5 - 4 -( 4 -meth oxybe nzoy l )pip erazi n - 1 - y l - 2 - phen y l - 1 , 3 - ox azol e - 4 - carbon itr ile , researchers have conducted molecular docking studies and biochemical assays. These investigations have revealed that the compound interacts with multiple protein targets involved in cell proliferation and inflammation. For example, it has been shown to bind to kinases such as PI3K and MAPK, which are key regulators of cell signaling pathways. This multi-target approach may contribute to its broad-spectrum biological activities.

In conclusion, 5 - 4 -( 4 -meth oxybe nzoy l )pip erazi n - 1 - y l - 2 - phen y l - 1 , 3 - ox azol e - 4 - carbon itr ile (CAS No. 905432 -98 -6) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anticancer and anti-inflammatory agent warrants further investigation through clinical trials to fully evaluate its therapeutic potential. As research in this area continues to advance, this compound may play a significant role in the development of new treatments for various diseases.